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  4. Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324073-97-4
VCID: VC0405438
InChI: InChI=1S/C23H17ClFN3O5S/c1-3-33-22(30)19-12(2)26-23-27(20(19)13-6-4-7-14(10-13)28(31)32)21(29)18(34-23)11-15-16(24)8-5-9-17(15)25/h4-11,20H,3H2,1-2H3/b18-11-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C
Molecular Formula: C23H17ClFN3O5S
Molecular Weight: 501.9g/mol

Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324073-97-4

Main Products

VCID: VC0405438

Molecular Formula: C23H17ClFN3O5S

Molecular Weight: 501.9g/mol

Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324073-97-4

CAS No. 324073-97-4
Product Name Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C23H17ClFN3O5S
Molecular Weight 501.9g/mol
IUPAC Name ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C23H17ClFN3O5S/c1-3-33-22(30)19-12(2)26-23-27(20(19)13-6-4-7-14(10-13)28(31)32)21(29)18(34-23)11-15-16(24)8-5-9-17(15)25/h4-11,20H,3H2,1-2H3/b18-11-
Standard InChIKey GSHFCIRHKMUXQO-WQRHYEAKSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C
PubChem Compound 5759168
Last Modified Nov 11 2021
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